Cas no 1354016-08-2 (1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone)
1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-((S)-2-{[(2-amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
- (S)-1-(2-(((2-Aminoethyl)(isopropyl)amino)methyl)pyrrolidin-1-yl)ethanone
- AM96552
- 1-((S)-2-{[(2-aminoethyl)isopropylamino]methyl}pyrrolidin-1-yl)ethanone
- 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
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- Inchi: 1S/C12H25N3O/c1-10(2)14(8-6-13)9-12-5-4-7-15(12)11(3)16/h10,12H,4-9,13H2,1-3H3/t12-/m0/s1
- InChI Key: QLGRTTVQBLFSHV-LBPRGKRZSA-N
- SMILES: O=C(C)N1CCC[C@H]1CN(CCN)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 230
- Topological Polar Surface Area: 49.6
1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082354-500mg |
1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone |
1354016-08-2 | 500mg |
£755.00 | 2022-03-01 |
1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone
Introduction to 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone (CAS No. 1354016-08-2) and Its Emerging Applications in Chemical Biology
1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone, identified by the CAS number 1354016-08-2, represents a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of molecules characterized by a pyrrolidine core, which is a privileged scaffold in drug discovery, particularly for targeting neurological and inflammatory disorders. The presence of multiple chiral centers, including the (S)-configuration at the pyrrolidine ring, underscores its potential as a building block for enantiomerically pure therapeutic agents.
The molecular structure of 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone incorporates several key functional groups that contribute to its biological activity. The pyrrolidine ring itself is known to exhibit favorable interactions with biological targets, while the N-substituted amine moieties provide opportunities for further derivatization and optimization. Specifically, the (2-amino-ethyl)-isopropyl-amino side chain introduces both basic and hydrophobic properties, enhancing solubility and binding affinity in aqueous environments. These structural attributes make it an attractive candidate for further exploration in medicinal chemistry.
In recent years, there has been growing interest in leveraging computational methods and high-throughput screening (HTS) to identify novel bioactive compounds. The scaffold of 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone has been computationally analyzed to predict its binding modes with various protein targets, including enzymes and receptors implicated in metabolic disorders and neurodegeneration. Preliminary simulations suggest that this compound may interact with key residues in these targets, potentially modulating their activity. Such insights are critical for guiding experimental design and optimizing lead compounds for clinical development.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyrrolidine scaffold is well-documented for its role in modulating neurotransmitter systems, particularly serotonin and dopamine pathways. The enantiomeric purity of (S)-configured derivatives like 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone ensures that interactions with biological targets are selective, reducing the likelihood of off-target effects. Recent studies have highlighted the importance of stereochemistry in drug efficacy, emphasizing that small changes in molecular configuration can significantly alter pharmacological outcomes.
The compound’s utility extends beyond neurological applications; it has also shown promise in preclinical models of inflammation and pain management. The amine functionalities within its structure enable it to engage with inflammatory mediators and pain signaling pathways. For instance, derivatives of this scaffold have been investigated for their ability to inhibit cyclooxygenase (COX) enzymes, which are central players in the inflammatory response. While further research is needed to fully elucidate its mechanism of action, these preliminary findings underscore its therapeutic potential.
Advances in synthetic chemistry have made it increasingly feasible to modify and optimize molecules like 1-((S)-2-{[(2-Amino-ethyl)-isopropyl-amino]-methyl}-pyrrolidin-1-yl)-ethanone for specific applications. Techniques such as solid-phase synthesis and flow chemistry have enabled rapid construction of analog libraries, allowing researchers to systematically explore structure-function relationships. This approach has been particularly valuable in identifying compounds with improved pharmacokinetic profiles, such as enhanced bioavailability or reduced toxicity.
The integration of machine learning (ML) algorithms into drug discovery pipelines has further accelerated the development process. By analyzing vast datasets containing structural and biological information, ML models can predict the likelihood of a compound’s success before it enters costly wet-lab validation. In the case of 1-(S)-(CAS No. 1354016-08) derivatives, ML predictions have suggested potential interactions with targets relevant to cancer metabolism and immune regulation. These insights are being used to guide synthetic efforts toward generating more potent and selective candidates.
Future directions for research on this compound include exploring its role as a prodrug or a precursor for more complex bioactive molecules. The modular nature of its structure allows for strategic modifications that could enhance its pharmacological properties or enable targeted delivery systems. Additionally, investigating its interactions with nucleic acids or other non-protein targets may uncover novel therapeutic avenues that have not yet been explored.
In conclusion,1-(CAS No.) 1354016 derivative stands as a promising candidate for further development due to its unique structural features and demonstrated biological activity. As research continues to uncover new applications for this class of compounds, advancements in computational biology, synthetic methodologies,and artificial intelligence will continue to shape their future role in medicine and biotechnology.
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